2-(Ethylamino)-6-nitrobenzonitrile
Cat. No. B8555811
M. Wt: 191.19 g/mol
InChI Key: WLYBKVXLHBNXKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08633186B2
Procedure details
Prepared as in Example 90c from 2,6-dinitrobenzonitrile and a 2M ethylamine solution in THF in 88% yield. 1H NMR (400 MHz, DMSO-d6) δ 1.13 (t, J=7.6 Hz, 3H), 3.26-3.33 (m, 2H), 6.59 (bt, J=5.2 Hz, NH), 7.22 (d, J=9.2 Hz, 1H), 7.42 (d, J=8.0 Hz, 1H), 7.60 (t, J=8.4 Hz, 1H). MS 162 (M-Et).
Yield
88%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:11]=[CH:10][CH:9]=[C:8]([N+:12]([O-:14])=[O:13])[C:5]=1[C:6]#[N:7])([O-])=O.[CH2:15](N)[CH3:16]>C1COCC1>[CH2:15]([NH:1][C:4]1[CH:11]=[CH:10][CH:9]=[C:8]([N+:12]([O-:14])=[O:13])[C:5]=1[C:6]#[N:7])[CH3:16]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(C#N)C(=CC=C1)[N+](=O)[O-]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)N
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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C(C)NC1=C(C#N)C(=CC=C1)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 88% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
